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Compound of Interest

Compound Name:
N2-Isobutyryl-2'-O-

methylguanosine

Cat. No.: B8657082 Get Quote

Essential Safety and Handling Guide for N2-
Isobutyryl-2'-O-methylguanosine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N2-Isobutyryl-2'-O-methylguanosine. Adherence to

these procedures is vital for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
N2-Isobutyryl-2'-O-methylguanosine is classified with several health hazards.[1] It is harmful

if swallowed, inhaled, or in contact with skin, and it can cause skin and serious eye irritation, as

well as potential respiratory irritation.[1][2] Therefore, stringent adherence to PPE protocols is

mandatory.
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is required if there is a

risk of splashing.

To prevent eye contact which

can cause serious irritation.[1]

[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To avoid skin contact, as the

substance is harmful and

causes skin irritation.[1][2]

Skin and Body Protection
Laboratory coat, long-sleeved,

and closed-toe shoes.

To protect skin from accidental

exposure.[1]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator is necessary.

To prevent inhalation, as the

substance is harmful if inhaled

and may cause respiratory

irritation.[1][2]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a safety shower and eye wash station are readily accessible.[1]

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

solid form to avoid dust inhalation.[1]

Before use, allow the container to warm to room temperature.[1]

2. Handling the Compound:

Avoid all direct contact with the skin, eyes, and clothing.[1]

Do not ingest or inhale the substance.[1]

Prevent prolonged or repeated exposure.[1]
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After handling, wash hands and any exposed skin thoroughly with soap and water.[1][2]

3. In Case of Exposure:

If on skin: Immediately wash with plenty of soap and water.[1][2] Remove contaminated

clothing and wash it before reuse.[1]

If in eyes: Rinse cautiously with water for several minutes. If present, remove contact lenses

and continue rinsing.[1][2]

If inhaled: Move the individual to fresh air and ensure they are in a position comfortable for

breathing.[1][2]

If swallowed: Rinse the mouth with water.[3]

In all cases of exposure, seek medical attention.[2]

Disposal Plan: Step-by-Step Waste Management
1. Waste Collection:

Collect all waste material, including empty containers and contaminated disposables (e.g.,

gloves, pipette tips), in a designated, closed, and suitable container labeled for chemical

waste.[1]

2. Chemical Inactivation and Disposal:

The recommended disposal method is to dissolve or mix the material with a combustible

solvent.[1]

This mixture should then be burned in a chemical incinerator equipped with an afterburner

and a scrubber.[1]

Do not dispose of the substance into drains or the environment.[1]

3. Spill Management:

In the event of a spill, clear the contaminated area thoroughly.[1]
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Collect the spilled material and place it in a suitable container for disposal.[1]

Ensure the affected area is well-ventilated.[1]

Experimental Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of N2-Isobutyryl-2'-O-methylguanosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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